Methyl 3-(2-methylpropanamido)benzoate
Overview
Description
Methyl 3-(2-methylpropanamido)benzoate is a useful research compound. Its molecular formula is C12H15NO3 and its molecular weight is 221.25 g/mol. The purity is usually 95%.
The exact mass of the compound methyl 3-(isobutyrylamino)benzoate is 221.10519334 g/mol and the complexity rating of the compound is 263. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Polymer Synthesis and Properties
- Hyperbranched Aromatic Polyamide : Research has demonstrated the utility of similar compounds in the synthesis of hyperbranched aromatic polyamides. These polymers, created through thermal polymerization, exhibit solubility in various organic solvents and have been characterized for their molecular weights and inherent viscosities, suggesting potential applications in materials science for coatings, adhesives, and more (Yang, Jikei, & Kakimoto, 1999).
Chemical Reactions and Synthesis
- α-Alkylation of β-aminobutanoates : This research illustrates the alkylation of dilithiated methyl- or ethyl-N-benzoyl-3-aminobutanoates to produce enantiomerically pure 3-aminobutanoic acid derivatives, highlighting the compound's role in the synthesis of complex organic molecules (Seebach & Estermann, 1987).
Environmental Chemistry
- Photostability of Pesticides : A study on the use of acrylate-type polymeric nanoparticles for improving the photostability of emamectin benzoate suggests the broader potential of related compounds in enhancing pesticide stability and efficacy while reducing environmental impact (Shang et al., 2013).
Organic Chemistry and Catalysis
- Hydroesterification of Butadiene : The cobalt carbonyl-catalyzed hydromethoxycarbonylation of butadiene, leading to methyl 3-pentenoate and further to dimethyl adipate, demonstrates the catalytic applications of related compounds in organic synthesis and industrial chemistry (Matsuda, 1973).
Properties
IUPAC Name |
methyl 3-(2-methylpropanoylamino)benzoate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15NO3/c1-8(2)11(14)13-10-6-4-5-9(7-10)12(15)16-3/h4-8H,1-3H3,(H,13,14) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DVSTXGWVAIDPQP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C(=O)NC1=CC=CC(=C1)C(=O)OC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15NO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
221.25 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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